Cas no 392246-61-6 (3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 392246-61-6
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 5945533
• PubChem ID: 3260894
• Update Time: 2025-05-24

3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 3,4-dimethyl-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• F0328-0455
• 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• 392246-61-6
• Oprea1_777668
• AKOS002552827
• ZINC00567848

• Inchi： 1S/C17H20N2OS/c1-10-4-7-14-15(8-10)21-17(18-14)19-16(20)13-6-5-11(2)12(3)9-13/h5-6,9-10H,4,7-8H2,1-3H3,(H,18,19,20)
• InChI Key： NZOQODNWQIOVKE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 300.12963444g/mol
• Monoisotopic Mass: 300.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• pka: 7.50±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Introduction to 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide, identified by the CAS number 392246-61-6, is a compound of significant interest in the field of chemical biology. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate architecture of this benzamide derivative, featuring a tetrahydro-1,3-benzothiazole moiety linked to a dimethylbenzamide group, suggests a rich chemical space for biological activity exploration.

The tetrahydro-1,3-benzothiazole core is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. Its presence in 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide imparts specific electronic and steric properties that can modulate interactions with biological targets. Recent studies have highlighted the role of benzothiazole derivatives in modulating enzyme activity and receptor binding, making this compound a promising candidate for further investigation.

In the context of contemporary research, 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has been explored for its potential in addressing neurological disorders. The benzamide moiety is known to interact with central nervous system (CNS) receptors and enzymes, which has led to its examination as a scaffold for developing novel therapeutics. Specifically, the dimethylbenzamide group enhances lipophilicity and metabolic stability, crucial factors for drug-like properties. This combination of structural features makes it an attractive candidate for further pharmacological studies.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening and molecular docking studies have been employed to predict the binding affinity of 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide to various targets. These computational approaches have identified potential interactions with enzymes involved in inflammation and pain signaling pathways. For instance, preliminary data suggest that this compound may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators.

The synthesis of 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functional group manipulations to construct the benzothiazole ring system followed by its coupling with the benzamide moiety. Modern synthetic techniques have improved yield and purity standards for such complex molecules. Advances in catalytic methods have also enabled greener synthetic routes without compromising efficiency.

In vitro studies have begun to elucidate the mechanism of action for 392246-61-6. Initial experiments indicate that this compound exhibits moderate affinity for certain CNS receptors without significant off-target effects at lower concentrations. This selectivity profile is highly desirable for drug development as it minimizes side effects associated with broader biological activity. Further research is needed to fully characterize its pharmacological profile across different cell lines and animal models.

The potential therapeutic applications of 3,4-dimethyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide extend beyond neurological disorders. Its structural motifs suggest utility in treating inflammatory conditions by modulating key signaling pathways involved in immune responses. Additionally, its stability under metabolic conditions makes it a viable candidate for oral administration or other delivery methods common in modern therapeutics.

As research progresses, collaborations between synthetic chemists and biologists will be crucial for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies with traditional biochemical assays will accelerate the discovery pipeline for compounds like 392246-61-6. Moreover, advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will aid in characterizing complex molecular interactions.

The regulatory landscape also plays an important role in advancing compounds through clinical trials. Ensuring compliance with Good Manufacturing Practices (GMP) during synthesis and purification phases is essential for regulatory approval. Furthermore, thorough toxicological assessments must be conducted before human trials can commence. These steps are critical to ensuring both safety and efficacy before moving into larger-scale clinical testing programs.

In conclusion,392246-61-6, or 3,,4-dimethyl-N-(((((((((((((Tetrahydro)-1,_-)benzothiazol(^-_{2)yl)benzamide, represents an exciting advancement in chemical biology with potential therapeutic implications across multiple disease areas. Continued research efforts combined with interdisciplinary collaboration will be instrumental in unlocking its full potential as a novel therapeutic agent.}